Cas no 1005677-40-6 (2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide)

• Product Name: 2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide
• CAS No: 1005677-40-6
• MF: C₁₄H₁₆ClN₃O
• MW: 277.749341964722
• CID: 5822662
• PubChem ID: 1225388
• Update Time: 2025-05-22

2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide
• F5304-0090
• AKOS024348484
• SR-01000922087-1
• 1005677-40-6
• Oprea1_713675
• SR-01000922087
• 2-(4-chlorophenyl)-N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)acetamide
• 2-(4-chlorophenyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]acetamide

• Inchi： 1S/C14H16ClN3O/c1-10-12(9-18(2)17-10)8-16-14(19)7-11-3-5-13(15)6-4-11/h3-6,9H,7-8H2,1-2H3,(H,16,19)
• InChI Key： LFRRMTAFECNHEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 277.0981898g/mol
• Monoisotopic Mass: 277.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(4-chlorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide: A Comprehensive Overview

2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide, commonly referred to by its CAS number CAS No. 1005677-40-6, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorophenyl group with a pyrazole moiety, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide involves a series of intricate chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity levels. These improvements are particularly important for large-scale manufacturing in the pharmaceutical and agrochemical industries.

In terms of biological activity, this compound has shown promising results in various assays. For instance, studies have demonstrated its potential as an agrochemical agent, particularly in pest control applications. The pyrazole ring in the molecule contributes to its stability and bioavailability, making it an ideal candidate for developing eco-friendly pesticides.

Moreover, the compound has garnered attention in the field of drug discovery due to its ability to modulate key biological pathways. Recent research highlights its potential as an anti-tumor agent, where it exhibits selective cytotoxicity against cancer cells without significantly affecting normal cells. This property makes it a valuable lead compound for developing targeted therapies in oncology.

The structural versatility of CAS No. 1005677-40-6 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. These findings underscore the compound's potential beyond traditional pharmaceutical and agricultural applications.

In terms of safety and toxicity profiles, comprehensive studies have been conducted to assess the compound's impact on human health and the environment. Results indicate that it has a favorable safety profile when used within recommended limits, which is crucial for its regulatory approval in various industries.

The growing interest in green chemistry has also influenced the development of this compound. Researchers are increasingly focusing on sustainable synthesis routes and eco-friendly formulations to minimize environmental impact while maintaining efficacy.

In conclusion, 2-(4-Chlorophenyl)-N-[(1,3-Dimethyl-1H-Pyrazol-4-Yl)Methyl]Acetamide, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role as an agrochemical agent, anti-tumor candidate, and material science component highlights its significance across multiple disciplines.